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Compound of Interest

Compound Name: 2-(Trifluoromethyl)benzaldehyde

Cat. No.: B1295035

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the core physical
properties of 2-(Trifluoromethyl)benzaldehyde. The information herein is intended to support
researchers, scientists, and professionals in drug development by presenting key data, detailed
experimental protocols, and logical workflows for the characterization of this important chemical
intermediate.

Core Physical Properties

2-(Trifluoromethyl)benzaldehyde is a substituted aromatic aldehyde that serves as a versatile
building block in the synthesis of pharmaceuticals and other specialty chemicals.[1] Its physical
characteristics are crucial for its handling, reaction setup, and purification. This compound
typically appears as a clear, colorless to slightly yellow liquid.[1][2] It is also noted to be air-
sensitive, necessitating appropriate storage under an inert atmosphere in a dry, dark
environment.[1]

Quantitative Data Summary

The following table summarizes the key physical properties of 2-
(Trifluoromethyl)benzaldehyde based on available literature data.
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Property Value Units Conditions References
Molecular

Formula CeRsF>0 ) ) (3]
Molecular Weight  174.12 g/mol - [1][3]14]
Density 1.32 g/mL at 25 °C [3]

Boiling Point 70-71 °C at 16 mmHg [11[3]

Melting Point -40 °C - [1][3]
Refractive Index 1.466 - at 20 °C [31[5]

Flash Point 61 °C closed cup

Solubilit Soluble in most ]
olubili - -
Y organic solvents

Experimental Protocols

Detailed experimental procedures are essential for the verification and consistent
measurement of the physical properties of chemical compounds. The following are standard
methodologies that can be employed for the characterization of 2-
(Trifluoromethyl)benzaldehyde.

Determination of Density

Principle: The density of a liquid is the ratio of its mass to its volume. A pycnometer, a glass
flask with a close-fitting ground glass stopper with a capillary tube through it, is commonly used
for precise density measurements.

Methodology:

e Clean and dry a pycnometer of a known volume (e.g., 10 mL) and determine its mass on an
analytical balance.

« Fill the pycnometer with distilled water of a known temperature (e.g., 25 °C) and record the
mass. The density of water at this temperature is known.
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Thoroughly dry the pycnometer and fill it with 2-(Trifluoromethyl)benzaldehyde.

Insert the stopper, allowing excess liquid to exit through the capillary. Ensure there are no air
bubbles.

Equilibrate the pycnometer and its contents to the desired temperature (25 °C) in a water
bath.

Dry the outside of the pycnometer and weigh it.

Calculate the density using the formula: Density = (mass of substance) / (volume of
substance). The volume can be precisely determined from the mass of the water and its
known density.

Determination of Boiling Point

Principle: The boiling point of a liquid is the temperature at which its vapor pressure equals the
external pressure. For substances that may decompose at their atmospheric boiling point,
distillation under reduced pressure is employed.

Methodology (Reduced Pressure):

Assemble a vacuum distillation apparatus, including a round-bottom flask, a distillation head
with a thermometer, a condenser, and a receiving flask.

Place a small volume of 2-(Trifluoromethyl)benzaldehyde and a boiling chip in the round-
bottom flask.

Connect the apparatus to a vacuum pump and a manometer to monitor the pressure.
Slowly evacuate the system to the desired pressure (e.g., 16 mmHg).
Begin heating the flask gently using a heating mantle.

Record the temperature at which the liquid boils and a steady stream of condensate is
observed on the thermometer bulb. This temperature is the boiling point at the recorded
pressure.
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Determination of Melting Point

Principle: The melting point is the temperature at which a solid transitions into a liquid. For
substances that are liquid at room temperature, a cryostat is used to determine the freezing
point, which is equivalent to the melting point.

Methodology:

Place a small sample of 2-(Trifluoromethyl)benzaldehyde in a small test tube.
 Insert a low-temperature thermometer or a thermocouple into the sample.

e Place the test tube in a cooling bath (e.g., dry ice/acetone or a cryostat).

e Slowly cool the sample while gently stirring.

o Record the temperature at which the first crystals appear and the temperature at which the
substance completely solidifies. The equilibrium temperature between the solid and liquid
phases is the freezing/melting point.

Measurement of Refractive Index

Principle: The refractive index of a substance is a dimensionless number that describes how
fast light travels through that material. It is a characteristic property of a substance and is
temperature-dependent.

Methodology:

Calibrate an Abbe refractometer using a standard liquid with a known refractive index (e.g.,
distilled water).

Ensure the prism of the refractometer is clean and dry.

Apply a few drops of 2-(Trifluoromethyl)benzaldehyde to the prism.

Close the prism and allow the sample to equilibrate to the desired temperature (20 °C) using
the instrument's temperature control system.
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o Adjust the instrument to bring the dividing line between the light and dark fields into sharp
focus at the crosshairs of the eyepiece.

¢ Read the refractive index value from the instrument's scale.

Assessment of Solubility

Principle: Solubility is the property of a solid, liquid, or gaseous chemical substance called
solute to dissolve in a solid, liquid, or gaseous solvent to form a homogeneous solution. A
qualitative assessment can be performed by visual inspection.

Methodology (Qualitative):

Add a small, measured amount of 2-(Trifluoromethyl)benzaldehyde (e.g., 100 uL) to a
known volume of the solvent to be tested (e.g., 1 mL) in a clear vial.

e \ortex the mixture for 1 minute.

 Visually inspect the mixture against a well-lit background to check for any signs of
undissolved droplets or phase separation.

« If the substance dissolves completely, it is considered soluble in that solvent under the tested
conditions.

o Common organic solvents for testing include ethanol, methanol, acetone, dichloromethane,
and dimethyl sulfoxide (DMSO).

Experimental Workflow Visualization

The following diagram illustrates a logical workflow for the comprehensive characterization of
the physical properties of 2-(Trifluoromethyl)benzaldehyde.
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Caption: Experimental workflow for characterizing 2-(Trifluoromethyl)benzaldehyde.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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